N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,5-difluorobenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)-2,5-difluorobenzenesulfonamide
• InChI: InChI=1S/C20H22F2N2O4S/c1-4-9-24-16-11-14(6-8-17(16)28-12-20(2,3)19(24)25)23-29(26,27)18-10-13(21)5-7-15(18)22/h5-8,10-11,23H,4,9,12H2,1-3H3
• InChI Key: WDZQSVORDBVSGE-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=CC(=C2)NS(=O)(=O)C3=C(C=CC(=C3)F)F)OCC(C1=O)(C)C
• Molecular Formula: C20H22F2N2O4S
• Molecular Weight: 424.5 g/mol

Description

“N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,5-difluorobenzenesulfonamide” is a complex organic compound. It has a molecular formula of C21H22F2N2O3 and an average mass of 388.408 Da.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of the tetrahydrobenzo[b][1,4]oxazepin ring and the difluorobenzenesulfonamide group. The exact structure would need to be determined by techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. It’s likely to have properties typical of similar organic compounds, such as a certain level of solubility in organic solvents, a specific melting point and boiling point, and specific optical properties.

Scientific Research Applications

Carbonic Anhydrase Inhibition

Research has identified a novel class of [1,4]oxazepine-based primary sulfonamides, showing strong inhibition of therapeutically relevant human carbonic anhydrases. This discovery is significant for developing inhibitors targeting carbonic anhydrase, which plays a crucial role in various physiological processes, including respiration and the regulation of pH in tissues. The primary sulfonamide functionality in these compounds facilitates the construction of the [1,4]oxazepine ring, which acts as a prosthetic group binding to the enzyme's active site, showcasing the potential application in medicinal chemistry for the treatment of conditions where carbonic anhydrase activity is implicated (Sapegin et al., 2018).

Photosensitizers for Photodynamic Therapy

Another study has highlighted the synthesis of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups. These compounds have demonstrated remarkable potential as Type II photosensitizers due to their high singlet oxygen quantum yield and good fluorescence properties. Such features make them suitable for applications in photodynamic therapy, especially for the treatment of cancer. This area of research opens up new avenues for the development of cancer therapeutics, utilizing the unique chemical structure and photophysical properties of these compounds (Pişkin et al., 2020).

Synthesis of Novel Heterocyclic Systems

Further studies have explored the synthesis of novel heterocyclic systems using sulfonamide derivatives. One such study involved the facile construction of rare heterocyclic systems via tandem aromatic nucleophilic substitution, showcasing the versatility of sulfonamide derivatives in organic synthesis. This methodological advancement allows for the generation of complex molecular architectures, offering potential applications in the development of new pharmaceuticals and materials science (Sapegin et al., 2012).